3-Boc-3-azabicyclo[3.1.0]hexane-1-carboxylic acid

• IUPAC Name: 3-[(2-methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[3.1.0]hexane-1-carboxylic acid
• InChI: InChI=1S/C11H17NO4/c1-10(2,3)16-9(15)12-5-7-4-11(7,6-12)8(13)14/h7H,4-6H2,1-3H3,(H,13,14)
• InChI Key: OUTDFRNFTVGFRQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2CC2(C1)C(=O)O
• Molecular Formula: C11H17NO4
• Molecular Weight: 227.26 g/mol
• CAS RN: 1251005-34-1

Description

3-Boc-3-azabicyclo[3.1.0]hexane-1-carboxylic acid is a compound with the molecular formula C11H17NO4. It is also known by various synonyms such as this compound and 3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-1-carboxylic acid.

Synthesis Analysis

The synthesis of 3-azabicyclo[3.1.0]hexane derivatives has made significant progress since 2010, with some novel, efficient, and green methods developed using various transition-metal-catalyzed and transition-metal-free catalytic systems from acyclic or cyclic substrates.

Molecular Structure Analysis

The molecular weight of this compound is 227.26 g/mol. The IUPAC name is 3-[(2-methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[3.1.0]hexane-1-carboxylic acid. The InChI and Canonical SMILES are also provided in the PubChem database.

Chemical Reactions Analysis

3-Azabicyclo[3.1.0]hexanes are key structural features found in a wide range of biologically active natural products, drugs, and agrochemicals. The reaction proceeds through Michael addition of allylamines with allenes followed by copper-mediated intramolecular oxidative carbanion 5-exo-trig radical cyclization.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 227.26 g/mol. It has a Hydrogen Bond Donor Count of 1 and a Hydrogen Bond Acceptor Count of 4. The XLogP3-AA value is 0.6.

Scientific Research Applications

Synthesis and Stereoisomerism

• A significant advancement in the synthesis of all four stereoisomers of 3-(tert-butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid has been achieved. This method offers a more efficient route to these unnatural amino acids, allowing for the selection of either cis or trans acid forms and optical resolution via diastereomeric salt formation or chromatography on a chiral stationary phase (Bakonyi et al., 2013).

Novel Synthesis Methods

• Innovations in synthesis methods have been developed, such as the unusual rearrangement of a 1-oxa-6-azaspiro[2.5]octane derivative to access novel 5-substituted 2-azabicyclo[3.1.0]hexanes, demonstrating the versatility of this compound in creating new molecular structures (Adamovskyi et al., 2014).

Pharmaceutical Applications

• The compound has found applications in pharmaceutical research, such as its use in the scalable synthesis of specific stereoisomers, which are important in the development of medications (Gan et al., 2013). Moreover, it has been involved in the synthesis of alpha-kainic acid, a neuroexcitant, showcasing its potential in neuropharmacology (Hodgson et al., 2005).

Asymmetric Synthesis

• The compound plays a role in asymmetric synthesis, which is crucial in creating specific, biologically active molecules. For example, enantiomerically pure derivatives have been synthesized for use in studies on structure-activity relationships in peptide-based drug discovery (Avenoza et al., 1999).

Catalysis and Chemical Transformations

• Its derivatives have been used in catalysis and novel chemical transformations. For instance, copper-mediated oxidative transformation methods have been developed using N-allyl enamine carboxylates to synthesize azaheterocycles, highlighting its role in advanced synthetic chemistry (Toh et al., 2014).

Biologically Active Compounds

• The compound has facilitated the synthesis of biologically active compounds, such as the potent anti-HCV drug boceprevir, illustrating its significance in medicinal chemistry (Kallam et al., 2017).

Future Directions

The synthesis of 3-azabicyclo[3.1.0]hexane derivatives is a cutting-edge area, and it has made spectacular progress in recent decades. Future research will likely continue to develop efficient methods for the synthesis of these derivatives, emphasizing the scope of substrates and synthesis applications.